Cas no 178999-25-2 (Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-)

Benzothiazole,2-(1,1-dimethylethyl)-7-methyl- structure
178999-25-2 structure
Product Name:Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-
CAS No:178999-25-2
MF:C12H15NS
MW:205.31920170784
CID:113033
PubChem ID:10655864
Update Time:2025-04-18

Benzothiazole,2-(1,1-dimethylethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(1,1-dimethylethyl)-7-methyl-
    • Benzothiazole, 2-(1,1-dimethylethyl)-7-methyl- (9CI)
    • SCHEMBL12340974
    • 2-TERT-BUTYL-7-METHYL-1,3-BENZOTHIAZOLE
    • 178999-25-2
    • Inchi: 1S/C12H15NS/c1-8-6-5-7-9-10(8)14-11(13-9)12(2,3)4/h5-7H,1-4H3
    • InChI Key: XHYYWHILMDOMFI-UHFFFAOYSA-N
    • SMILES: S1C2C(C)=CC=CC=2N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 205.09265
  • Monoisotopic Mass: 205.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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